Cas no 112828-15-6 ((R)-Naproxen Acyl-b-D-glucuronide)

• Product Name: (R)-Naproxen Acyl-b-D-glucuronide
• CAS No: 112828-15-6
• MF: C₂₀H₂₂O₉
• MW: 406.383286952972
• CID: 129934
• PubChem ID: 92131904
• Update Time: 2025-06-13

(R)-Naproxen Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid, 1-[(aR)-6-methoxy-a-methyl-2-naphthaleneacetate]
• (R)-Naproxen Acyl-β-D-glucuronide
• (R)-Naproxen Acyl-b-D-glucuronide
• (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-[(2R)-2-(6-methoxynaphthalen-2-yl)propanoyl]oxyoxane-2-carboxylic acid
• (R)-Naproxen Acyl-β-
• (R)-Naproxen Acyl-
• (R)-Naproxen Acyl-Beta-D-glucuronide
• (R)-Naproxen Glucuronide
• A-D-Glucopyranuronic Acid
• A-D-glucuronide
• A-methyl-2-naphthaleneacetate]
• (R)-Naproxen Acyl--D-glucuronide
• 1-[(αR)-6-Methoxy-α-Methyl-2-naphthaleneacetate]
• 1-[(aR)-6-Methoxy-a-methyl-2-naphthaleneacetate] -D-Glucopyranuronic Acid
• (R)-Naproxen Acyl-?-D-glucuronide
• CHEMBL3526990
• 112828-15-6
• W-200845
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R)-2-(6-methoxynaphthalen-2-yl)propanoyl]oxyoxane-2-carboxylic acid
• BDBM50088516
• (R)-Naproxen acyl-β-D-glucuronide ,98%

• Inchi： 1S/C20H22O9/c1-9(10-3-4-12-8-13(27-2)6-5-11(12)7-10)19(26)29-20-16(23)14(21)15(22)17(28-20)18(24)25/h3-9,14-17,20-23H,1-2H3,(H,24,25)/t9-,14+,15+,16-,17+,20+/m1/s1
• InChI Key： XRHIELLXTVJOKM-HBDUBGCQSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC([C@H](C)C1C=CC2C=C(C=CC=2C=1)OC)=O)O)O)O

Computed Properties

• Exact Mass: 406.12600
• Monoisotopic Mass: 406.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2
• XLogP3: 1.6

Experimental Properties

• Melting Point: 128-130°C
• Refractive Index: 1.652
• PSA: 142.75000
• LogP: 0.38730

(R)-Naproxen Acyl-b-D-glucuronide Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on (R)-Naproxen Acyl-b-D-glucuronide

Recent Advances in the Study of (R)-Naproxen Acyl-β-D-glucuronide (CAS: 112828-15-6): Implications for Drug Metabolism and Toxicity

The compound (R)-Naproxen Acyl-β-D-glucuronide (CAS: 112828-15-6) has garnered significant attention in recent years due to its role as a major metabolite of the nonsteroidal anti-inflammatory drug (NSAID) naproxen. This acyl glucuronide derivative is formed through the conjugation of naproxen with glucuronic acid, a process mediated by UDP-glucuronosyltransferase (UGT) enzymes. Understanding the pharmacokinetics, stability, and potential toxicity of (R)-Naproxen Acyl-β-D-glucuronide is critical for evaluating the safety and efficacy of naproxen-based therapies.

Recent studies have focused on the structural characterization and stability of (R)-Naproxen Acyl-β-D-glucuronide. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to elucidate its degradation pathways. Research indicates that acyl glucuronides, including (R)-Naproxen Acyl-β-D-glucuronide, can undergo hydrolysis, intramolecular rearrangement, and covalent binding to proteins, which may contribute to drug-induced liver injury (DILI) and other adverse effects.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the reactivity of (R)-Naproxen Acyl-β-D-glucuronide with serum albumin. The findings revealed that the acyl glucuronide forms covalent adducts with lysine residues in albumin, which could serve as biomarkers for naproxen-related toxicity. This study underscores the need for further research into the mechanisms underlying the immunogenic potential of acyl glucuronides.

In addition to its toxicological implications, (R)-Naproxen Acyl-β-D-glucuronide has been explored for its potential therapeutic applications. A 2024 study in Drug Metabolism and Disposition highlighted its role as a prodrug, with the glucuronide moiety enhancing solubility and bioavailability. However, the study also cautioned that the instability of the compound in physiological conditions may limit its utility in sustained-release formulations.

Emerging research has also examined the genetic polymorphisms in UGT enzymes that influence the formation of (R)-Naproxen Acyl-β-D-glucuronide. Population-based studies have identified variations in UGT1A and UGT2B subfamilies that correlate with interindividual differences in naproxen metabolism. These findings have important implications for personalized medicine, as they suggest that genetic profiling could optimize naproxen dosing and reduce the risk of adverse reactions.

Future directions for research on (R)-Naproxen Acyl-β-D-glucuronide include the development of novel analytical methods to monitor its levels in vivo and the exploration of strategies to mitigate its toxicity. For instance, co-administration of UGT inhibitors or stabilizers could potentially alter the metabolic fate of naproxen and improve its safety profile. Furthermore, computational modeling approaches are being employed to predict the reactivity of acyl glucuronides and identify structural modifications that could reduce their propensity for protein adduct formation.

In conclusion, (R)-Naproxen Acyl-β-D-glucuronide (CAS: 112828-15-6) represents a critical metabolite in the pharmacology and toxicology of naproxen. Ongoing research continues to shed light on its complex behavior in biological systems, offering valuable insights for drug development and clinical practice. As the field advances, interdisciplinary collaborations will be essential to address the challenges associated with acyl glucuronide-mediated toxicity and harness their therapeutic potential.